N'-[2-(4-chlorophenyl)ethyl]-N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]ethanediamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-N'-[2-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C22H20ClFN2O5S/c23-16-5-3-15(4-6-16)11-12-25-21(27)22(28)26-14-20(19-2-1-13-31-19)32(29,30)18-9-7-17(24)8-10-18/h1-10,13,20H,11-12,14H2,(H,25,27)(H,26,28)
• InChI Key: OKGHNINEOMJVIF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C(=O)NCCC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H20ClFN2O5S
• Molecular Weight: 478.9 g/mol

Description

“N’-[2-(4-chlorophenyl)ethyl]-N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]ethanediamide” is a complex organic compound. It contains several functional groups, including a chlorophenyl group, a fluorobenzenesulfonyl group, and a furan ring. These functional groups could potentially give the compound a variety of chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the chlorophenyl and fluorobenzenesulfonyl groups could be introduced through electrophilic aromatic substitution reactions. The furan ring could be synthesized through a variety of methods, including Paal-Knorr synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The chlorophenyl and fluorobenzenesulfonyl groups are both aromatic and would contribute to the overall stability of the molecule. The furan ring is a heterocyclic compound, which could have interesting chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents present. The chlorophenyl group could undergo further substitution reactions, while the fluorobenzenesulfonyl group could participate in a variety of reactions due to the presence of the sulfonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the chlorophenyl and fluorobenzenesulfonyl groups could potentially make the compound relatively nonpolar and lipophilic.

Future Directions

The study of new and complex organic compounds like this one is a vibrant field of research. Future work could involve synthesizing the compound and studying its properties in more detail. It could also involve exploring its potential uses, for example in medicinal chemistry.